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Compound of Interest

Compound Name: 1,1-Oxalyldiimidazole

Cat. No.: B102452

An In-depth Technical Guide on the Physical Characteristics of 1,1'-Oxalyldiimidazole Powder
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 1,1'-Oxalyldiimidazole (ODI) powder. The information is compiled to assist
researchers and professionals in its application, particularly in the fields of peptide synthesis,
pharmaceutical chemistry, and organic synthesis.

Core Physical and Chemical Properties

1,1'-Oxalyldiimidazole is a key reagent used for the activation of carboxylic acids.[1] Its
physical state is critical for handling, storage, and reaction setup. ODI is typically a crystalline
powder.[2] The color can range from white and off-white to light yellow, brown, or even dark
green, which may depend on the grade and purity.[2][3][4] The technical grade is specified as a
powder form.[5][6]

The compound is known to be sensitive to moisture, air, and heat, necessitating storage in a
cool, dry place under an inert atmosphere.[3] While stable under standard room temperature
and pressure, it should be kept away from heat sources and strong oxidants.[2][3]

Data Summary

The quantitative physical properties of 1,1'-Oxalyldiimidazole are summarized in the table
below for quick reference.
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Property Value Source(s)

Molecular Formula CsHeN4O:2 [718]

Molecular Weight 190.16 g/mol 516171181

Melting Point 114 -119°C [21[31[51[71[9]
White to light

Appearance yellow/brown/dark green [21[3114]

crystalline powder

Purity >95.0% to >98% [3]

Solubility in Water Poor / Insoluble [2][3]

Soluble in dichloromethane,
Solubility (Organic) chloroform, N,N- [2][3]

dimethylformamide

Density (Predicted) 1.46 £ 0.1 g/cm3 [9]

Experimental Protocols for Characterization

Accurate determination of physical properties is essential for verifying the quality and purity of a
chemical substance. The following sections detail standard laboratory protocols for measuring
the key characteristics of a powder like 1,1'-Oxalyldiimidazole.

Melting Point Determination (Capillary Method)

The capillary method is a standard and widely accepted technique for determining the melting
point of a crystalline solid.[10][11]

Methodology:

o Sample Preparation: Ensure the 1,1'-Oxalyldiimidazole powder is completely dry, as
moisture can depress the melting point and broaden its range.[12] If necessary, pulverize
any granular material to a fine powder.[12]

o Capillary Tube Loading: Jab the open end of a glass capillary tube into the powder pile.
Invert the tube and tap it gently on a hard surface or drop it through a long vertical tube to
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pack the sample tightly into the sealed end.[11][12] The packed sample height should be
approximately 2-3 mm.[12]

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus.[10][13]

e Heating and Observation:

o If the approximate melting point is known (around 114-119 °C), heat the sample rapidly to
about 15-20 °C below this temperature.[12]

o Decrease the heating rate to a slow and steady 1-2 °C per minute to ensure thermal
equilibrium.[12][13]

o Observe the sample through the magnified eyepiece.

o Data Recording: Record the temperature at which the first droplet of liquid appears (the
beginning of the melting range) and the temperature at which the last solid crystal melts (the
end of the range).[14] A narrow melting range is indicative of high purity.[13]

Solubility Determination

This protocol provides a semi-quantitative method for assessing the solubility of 1,1'-
Oxalyldiimidazole in various solvents.

Methodology:

e Solvent Preparation: Measure a precise volume (e.g., 10 mL) of the desired solvent (e.g.,
distilled water, dichloromethane) into a test tube or beaker.[15] Record the ambient
temperature, as solubility is temperature-dependent.[15]

« Initial Massing: Weigh a sample of the ODI powder in a weighing dish and record the initial
mass.[15]

o Titration and Dissolution:

o Add a small, pre-weighed amount of the powder to the solvent.[16]
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o Stir or agitate the mixture thoroughly to facilitate dissolution.[16] Observe if the powder
dissolves completely.

o Continue adding small, known increments of the powder, allowing time for dissolution after
each addition.[16][17]

e Saturation Point: The saturation point is reached when a small amount of the added powder
no longer dissolves even after prolonged agitation.

o Calculation: Subtract the mass of the undissolved powder from the total mass added to
determine the amount that dissolved in the specific volume of the solvent. Express the
solubility in terms of g/100 mL or a similar unit.

Application Workflow: Peptide Synthesis

1,1'-Oxalyldiimidazole is highly valued as a condensing agent in peptide synthesis.[2] It
facilitates the formation of a peptide bond by activating the carboxylic acid group of an N-
protected amino acid, which then readily reacts with the amino group of an amino acid ester.

Reactants
N-Protected Activation
Amino Acid (R-COOH) Activation Step Products
1,1-Oxalyldiimidazole | | Activation Reactllxteef\n?élélir;:dazole H Imidazole
(ODD i Coupling
Amino Acid Ester Coupling
(H2N-R)

Workflow for ODI-Mediated Peptide Coupling

Click to download full resolution via product page

Caption: ODI-mediated peptide synthesis workflow.
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The diagram above illustrates the logical flow of using 1,1'-Oxalyldiimidazole as a coupling
reagent. The N-protected amino acid is first activated by ODI to form a highly reactive
intermediate. This intermediate then undergoes nucleophilic attack by an amino acid ester to
form the desired dipeptide bond, releasing imidazole as a byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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